Cas no 1629-17-0 (Benzamide, N-(2-bromo-5-fluorophenyl)-)

• Product Name: Benzamide, N-(2-bromo-5-fluorophenyl)-
• CAS No: 1629-17-0
• MF: C₁₃H₉BrFNO
• MW: 294.119065999985
• CID: 1344304
• PubChem ID: 12162182
• Update Time: 2025-04-20

Benzamide, N-(2-bromo-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-bromo-5-fluorophenyl)-
• 1629-17-0
• benzamide,n-(2-bromo-5-fluorophenyl)-

• Inchi： 1S/C13H9BrFNO/c14-11-7-6-10(15)8-12(11)16-13(17)9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key： FCUQWDSLVMDLQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 292.98517
• Monoisotopic Mass: 292.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1